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Abstract
C.I. Acid Red 119 is a synthetic, water-soluble anionic dye belonging to the disazo class of

colorants. It finds primary application in the dyeing of proteinaceous and polyamide substrates

such as leather, wool, silk, and nylon, as well as in the paper industry. Its utility also extends to

the biomedical field as a biological stain. This document provides an in-depth technical

overview of Acid Red 119, encompassing its history, chemical properties, synthesis, and

applications. Quantitative data are presented in structured tables, and a detailed, generalized

experimental protocol for its synthesis is provided. Visual diagrams illustrating the synthesis

workflow are included to enhance understanding.

Introduction and Historical Context
Acid Red 119, also known by commercial names such as Acid Red V and Weak Acid Red

Brown V, is a significant member of the acid dye family. These dyes are characterized by their

affinity for materials with cationic sites, such as protein and polyamide fibers, under acidic

conditions.[1]

The specific history of the discovery of Acid Red 119 is not well-documented in publicly

available literature. However, its emergence is rooted in the broader history of azo dyes, which

began with the discovery of the diazotization reaction in the mid-19th century. Azo dyes,

characterized by the presence of one or more azo (-N=N-) functional groups, quickly became
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the largest and most versatile class of synthetic dyes due to their straightforward synthesis,

cost-effectiveness, and wide range of accessible colors.[2] The development of acid dyes

followed the need to color newly developed synthetic fibers, like cellulose acetate, in the early

20th century.[3]

Chemical and Physical Properties
Acid Red 119 is a red to dark red powder.[4] It is classified as a disazo dye, indicating the

presence of two azo groups in its molecular structure.[5] Key identification and property data

are summarized in the tables below.

Table 1: Chemical Identification of Acid Red 119
Identifier Value

C.I. Name Acid Red 119

C.I. Number 262085[5]

CAS Number 12220-20-1, 70210-06-9[5][6]

Chemical Class Disazo[5][7]

Molecular Formula C₃₁H₂₅N₅Na₂O₆S₂[5]

Molecular Weight 673.67 g/mol [5]

Hue Bordeaux[7]

Table 2: Physicochemical Properties of Acid Red 119
Property Value/Description

Physical Appearance Red Powder[7]

Solubility
Soluble in water (70 g/L) and alcohol; insoluble

in ether.[4][8]

Stability
Stable under acidic pH conditions; less stable in

alkaline environments.[4]

Purity (Dye Content) >98%[7]
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Table 3: Performance and Fastness Properties of Acid
Red 119

Fastness Test Rating

Light Fastness 4-6[5][8]

Washing Fastness 5[7]

Perspiration Fastness 4-5[5]

Rubbing Fastness (Dry) 5[8]

Fastness to Chlorinated Water (50mg/l) 1-2[8]

Fastness ratings are typically on a scale of 1 to

5 or 1 to 8, with higher numbers indicating better

fastness.

Synthesis of Acid Red 119
The synthesis of Acid Red 119 is a multi-step process involving two sequential diazotization

and coupling reactions. The general manufacturing method is as follows: 3-

Aminobenzenesulfonic acid is first diazotized and then coupled with Naphthalen-1-amine. The

resulting monoazo compound is then diazotized again and coupled with 3-

(Ethyl(phenyl)amino)methyl)benzenesulfonic acid to form the final disazo dye.[5]

Generalized Experimental Protocol
While specific industrial manufacturing protocols are proprietary, a generalized laboratory-scale

synthesis can be outlined based on the known chemistry of azo dye formation.

Materials and Reagents:

3-Aminobenzenesulfonic acid (Metanilic acid)

Naphthalen-1-amine (α-Naphthylamine)

3-(Ethyl(phenyl)amino)methyl)benzenesulfonic acid
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Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH)

Ice

Sodium chloride (NaCl)

Distilled water

Step 1: Diazotization of 3-Aminobenzenesulfonic acid

Dissolve a specific molar equivalent of 3-Aminobenzenesulfonic acid in a dilute aqueous

solution of sodium carbonate to form the sodium salt.

Cool the solution to 0-5 °C in an ice bath.

In a separate beaker, dissolve a slight molar excess of sodium nitrite in cold water.

Slowly add the sodium nitrite solution to the cold 3-aminobenzenesulfonate solution.

Slowly add this mixture to a chilled solution of hydrochloric acid (in molar excess) while

maintaining the temperature at 0-5 °C with constant stirring. The formation of the diazonium

salt is indicated by a positive reaction on starch-iodide paper (detects excess nitrous acid).

Step 2: First Coupling Reaction

Dissolve one molar equivalent of Naphthalen-1-amine in dilute hydrochloric acid and cool to

0-5 °C.

Slowly add the cold diazonium salt solution from Step 1 to the Naphthalen-1-amine solution.

Maintain the temperature at 0-5 °C and continue stirring. The coupling reaction will proceed,

forming the intermediate monoazo compound. The completion of the reaction can be

monitored by the absence of the diazonium salt.
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The intermediate dye may precipitate and can be isolated by filtration.

Step 3: Diazotization of the Intermediate Monoazo Compound

Suspend the monoazo intermediate from Step 2 in cold water.

Repeat the diazotization procedure as described in Step 1, using sodium nitrite and

hydrochloric acid at 0-5 °C to convert the free amino group of the naphthalen-1-amine moiety

into a second diazonium group.

Step 4: Second Coupling Reaction

Dissolve one molar equivalent of the final coupling component, 3-

(Ethyl(phenyl)amino)methyl)benzenesulfonic acid, in a dilute alkaline solution (e.g., sodium

carbonate or sodium hydroxide) and cool to 0-10 °C.

Slowly add the cold diazonium salt solution from Step 3 to the solution of the final coupling

component with vigorous stirring.

The coupling reaction occurs to form the final disazo dye, Acid Red 119. The reaction

mixture is typically stirred for several hours to ensure completion.

Step 5: Isolation and Purification

The dye is "salted out" from the reaction mixture by adding sodium chloride, which reduces

its solubility and causes it to precipitate.

The precipitated dye is collected by filtration.

The filter cake is washed with a saturated sodium chloride solution to remove impurities.

The purified dye is then dried.

Visual Representation of Synthesis Workflow
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Caption: Synthesis workflow for Acid Red 119.

Applications
Textile and Leather Dyeing
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The primary application of Acid Red 119 is in the dyeing of natural and synthetic fibers that

possess basic groups. It is used to impart a red or bordeaux hue to substrates such as:

Wool

Silk

Polyamide (Nylon)

Leather[5][8]

The dyeing process is typically carried out in an acidic dyebath, which protonates the amino

groups in the fibers, creating cationic sites that electrostatically attract the anionic dye

molecules.[1]

Paper Coloring
Acid Red 119 is also utilized in the paper industry for coloring paper products.

Biological Staining
In the biomedical field, Acid Red 119 is used as a cell stain.[4] As an acid dye, it stains basic

cellular components, such as the cytoplasm and connective tissue, in shades of red. While not

as common as other red dyes in standard histological procedures, it can be employed as a

counterstain. For instance, in trichrome staining methods, an acid dye is used to color muscle

and cytoplasm in contrast to collagen, which is typically stained blue or green.[2] A generalized

workflow for using an acid dye as a counterstain is presented below.
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Caption: Generalized workflow for histological staining.
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Safety and Handling
Acid Red 119 is an organic dye that requires careful handling to avoid inhalation of dust and

direct contact with skin and eyes. Appropriate personal protective equipment, including gloves

and safety glasses, should be worn during handling. In case of accidental ingestion or

significant exposure, immediate medical attention should be sought.

Conclusion
C.I. Acid Red 119 is a versatile disazo dye with significant applications in the textile, leather,

and paper industries, as well as in biological staining. Its synthesis, based on well-established

diazotization and coupling reactions, allows for the production of a dye with good fastness

properties on proteinaceous and polyamide substrates. While specific historical details of its

discovery are scarce, its development is a part of the broader evolution of synthetic azo dyes

that have revolutionized the world of colorants. This guide has provided a comprehensive

technical overview of its properties, synthesis, and applications for the intended scientific

audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [History and discovery of Acid Red 119 as a dye.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083087#history-and-discovery-of-acid-red-119-as-a-
dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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